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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mefenpyr-diethyl is a herbicide safener used in agriculture to protect cereal crops from

herbicide-induced injury. While not intended to have biological effects on non-target organisms,

its potential for human and environmental exposure necessitates a thorough understanding of

its toxicological profile. This technical guide provides a comprehensive overview of the toxicity

of Mefenpyr-diethyl, summarizing key findings from a range of toxicological studies. The

information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and chemical safety assessment.

Executive Summary
Mefenpyr-diethyl exhibits a generally low acute toxicity profile via oral, dermal, and inhalation

routes. It is not considered to be a skin irritant but may act as a slight skin sensitizer and eye

irritant. Repeated-dose studies have identified the liver and hematopoietic system as the

primary target organs in various animal models. Mefenpyr-diethyl is not carcinogenic,

genotoxic, or considered a reproductive toxicant. Developmental toxicity has been observed in

rabbits, but only at doses that also caused maternal toxicity. Ecotoxicological studies indicate a

moderate to high toxicity to aquatic organisms.
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Mefenpyr-diethyl demonstrates low acute toxicity across different exposure routes.

Test Species Route Result Reference

Acute Oral LD50 Rat (Wistar) Oral > 2000 mg/kg bw [1]

Acute Dermal

LD50

Rabbit (New

Zealand White)
Dermal > 2000 mg/kg bw [2]

Acute Inhalation

LC50
Rat Inhalation > 5.0 mg/L

Skin Irritation Rabbit Dermal Non-irritant [3]

Eye Irritation Rabbit Ocular Slight irritant

Skin

Sensitization
Guinea Pig Dermal Slight sensitizer

Experimental Protocol: Acute Oral Toxicity (OECD 423)
The acute oral toxicity of Mefenpyr-diethyl was assessed in female Wistar rats following the

Acute Toxic Class Method (OECD Guideline 423)[1].

Test Animals: Fasted female Wistar rats.

Administration: A single dose of 2000 mg/kg body weight was administered by oral

gavage[1].

Observation Period: Animals were observed for clinical signs of toxicity and mortality for 14

days post-dosing.

Endpoints: Mortality, clinical signs, body weight changes, and gross pathology at necropsy.
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Generalized Xenobiotic-Induced Hepatotoxicity

Mefenpyr-diethyl

AhR / PXR Activation

Metabolism of Mefenpyr-diethyl

Induction of Phase I (CYPs) and Phase II (GSTs) Enzymes

Reactive Metabolites

Oxidative Stress

Nrf2 Activation Cellular Damage / Inflammation

Antioxidant Response Element (ARE) Upregulation Hepatotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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